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Compound of Interest

Compound Name:
Methyl 2-acetamido-3-

nitrobenzoate

Cat. No.: B181345 Get Quote

Abstract: This document provides a comprehensive technical guide on the use of Methyl 2-
acetamido-3-nitrobenzoate as a pivotal intermediate in organic synthesis. The strategic

placement of the acetamido, nitro, and methyl ester functionalities on the aromatic ring makes

this compound a highly valuable precursor for the construction of complex heterocyclic

systems, particularly those of pharmaceutical interest. We present detailed, field-proven

protocols for its preparation and its subsequent transformation into benzotriazole derivatives, a

scaffold of significant importance in drug discovery. The causality behind experimental choices,

safety protocols, and expected analytical data are thoroughly discussed to ensure

reproducibility and safe handling for researchers and drug development professionals.

Compound Overview and Physicochemical
Properties
Methyl 2-acetamido-3-nitrobenzoate (CAS No. 95067-27-9) is a substituted aromatic

compound whose structure is primed for sequential chemical modifications. The ortho-

positioning of the acetamido and nitro groups is the key feature, enabling facile synthesis of

fused heterocyclic systems following reduction of the nitro group and subsequent cyclization.

The methyl ester provides an additional site for modification or can be carried through synthetic

sequences.
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Table 1: Physicochemical and Safety Data for Methyl 2-acetamido-3-nitrobenzoate

Property Value Source(s)

IUPAC Name
methyl 2-acetamido-3-

nitrobenzoate
[1]

CAS Number 95067-27-9 [1][2][3]

Molecular Formula C₁₀H₁₀N₂O₅ -

Molecular Weight 238.20 g/mol -

Appearance
Expected to be a solid at room

temperature
-

GHS Pictogram [1][2]

Signal Word Warning [1][2]

Hazard Statement H302: Harmful if swallowed [1][2]

Precautionary Statements
P264, P270, P301+P312,

P330, P501
[1][2]

Storage

Store in a cool, dry, well-

ventilated area in a tightly-

closed container.

[1]

Recommended Synthesis of the Intermediate
While commercially available, Methyl 2-acetamido-3-nitrobenzoate can be readily prepared

in a two-step sequence from 2-Amino-3-nitrobenzoic acid. This approach provides a reliable

route for laboratories requiring a custom supply.
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Protocol 1: Synthesis Pathway

2-Amino-3-nitrobenzoic acid
(CAS: 606-18-8) Methyl 2-amino-3-nitrobenzoate

  Methanol, H₂SO₄ (cat.)
  Reflux Methyl 2-acetamido-3-nitrobenzoate

(Target Intermediate)

  Acetic Anhydride
  Pyridine or NaOAc

Protocol 2: Application Workflow

Methyl 2-acetamido-3-nitrobenzoate Methyl 2-amino-3-nitrobenzoate

  Acidic Hydrolysis
  (e.g., aq. HCl, heat) Methyl 2,3-diaminobenzoate

  Nitro Group Reduction
  (e.g., H₂, Pd/C or Sn/HCl)

Methyl 1H-benzotriazole-7-carboxylate

  Diazotization/Cyclization
  (NaNO₂, Acetic Acid)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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